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Abstract

CAY10526 is a potent and selective small molecule inhibitor of microsomal prostaglandin E
synthase-1 (MPGES-1), a key enzyme in the inflammatory cascade. By downregulating the
production of prostaglandin E2 (PGEZ2), CAY10526 has emerged as a valuable tool for
investigating the role of the PGE2 pathway in a multitude of pathological conditions, including
cancer and inflammatory diseases. This technical guide provides a comprehensive overview of
CAY10526, including its chemical properties, mechanism of action, and its effects on critical
signaling pathways. Detailed experimental protocols and quantitative data are presented to
facilitate its application in preclinical research and drug development.

Chemical and Physical Properties

CAY10526, with the CAS number 938069-71-7, is a synthetic compound belonging to the y-
hydroxybutenolide class of molecules.[1] Its systematic name is 4-(benzo[b]thiophen-2-yl)-3-
bromo-5-hydroxydihydrofuran-2(3H)-one.[1]
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Property Value Reference
CAS Number 938069-71-7 [11[2][3][41[5]
Molecular Formula C12H7BrOsS [1112][3][5]
Molecular Weight 311.1 g/mol [11[2]
Purity >98% [1][2]
Appearance Crystalline solid [2]
UV/Vis (Amax) 215, 332 nm [1112]
Storage -20°C [2][3]
Stability >4 years [2]
Solubility:
Solvent Solubility Reference
DMSO ~30 mg/mL [1][2]
Dimethylformamide (DMF) ~30 mg/mL [1112]
Ethanol ~1 mg/mL [2]
DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/ml [1][2]

For aqueous solutions, it is recommended to first dissolve CAY10526 in DMSO and then dilute

with the aqueous buffer.[2] Aqueous solutions are not recommended for storage for more than

one day.[2]

Mechanism of Action

CAY10526 is a selective inhibitor of microsomal prostaglandin E synthase-1 (mMPGES-1).[1][3]
MPGES-1 is a terminal synthase in the prostaglandin biosynthesis pathway, responsible for the
conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2).[6] PGEZ2 is a potent lipid
mediator involved in inflammation, pain, fever, and cancer progression.[2][7] CAY10526 exerts

its inhibitory effect by selectively modulating the expression of MPGES-1, leading to a dose-
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dependent decrease in PGE2 production.[1] Notably, CAY10526 does not affect the expression
of cyclooxygenase-2 (COX-2), an upstream enzyme in the prostaglandin synthesis pathway.[1]

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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